Cas no 2034240-91-8 (2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide)

2-Phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide is a synthetic organic compound featuring a phenoxypropanamide core linked to a thiolane-substituted piperidine moiety. Its structure combines a flexible amide backbone with a heterocyclic thiolane ring, enhancing its potential for selective binding interactions. The compound exhibits notable stability due to its balanced lipophilicity and hydrogen-bonding capacity, making it suitable for pharmaceutical research, particularly in targeting neurological or metabolic pathways. The piperidine-thiolane integration may confer improved bioavailability and receptor affinity. This molecule serves as a valuable intermediate or scaffold in medicinal chemistry, offering versatility for further derivatization and structure-activity relationship studies.
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide structure
2034240-91-8 structure
Product Name:2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
CAS No:2034240-91-8
MF:C19H28N2O2S
MW:348.5028
CID:5348486
Update Time:2025-05-20

2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-phenoxy-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]propanamide
    • 2-phenoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)propanamide
    • 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
    • Inchi: 1S/C19H28N2O2S/c1-15(23-18-5-3-2-4-6-18)19(22)20-13-16-7-10-21(11-8-16)17-9-12-24-14-17/h2-6,15-17H,7-14H2,1H3,(H,20,22)
    • InChI Key: KMGNRVPMBSRLBA-UHFFFAOYSA-N
    • SMILES: S1C([H])([H])C([H])([H])C([H])(C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])C(C([H])(C([H])([H])[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 393
  • XLogP3: 3.3
  • Topological Polar Surface Area: 66.9

2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6178-7533-2μmol
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
2μmol
$85.5 2023-09-09
Life Chemicals
F6178-7533-5μmol
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
5μmol
$94.5 2023-09-09
Life Chemicals
F6178-7533-10μmol
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
10μmol
$103.5 2023-09-09
Life Chemicals
F6178-7533-20μmol
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
20μmol
$118.5 2023-09-09
Life Chemicals
F6178-7533-1mg
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
1mg
$81.0 2023-09-09
Life Chemicals
F6178-7533-2mg
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
2mg
$88.5 2023-09-09
Life Chemicals
F6178-7533-3mg
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
3mg
$94.5 2023-09-09
Life Chemicals
F6178-7533-4mg
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
4mg
$99.0 2023-09-09
Life Chemicals
F6178-7533-5mg
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
5mg
$103.5 2023-09-09
Life Chemicals
F6178-7533-10mg
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
2034240-91-8
10mg
$118.5 2023-09-09

Additional information on 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide

Introduction to Compound with CAS No. 2034240-91-8 and Product Name: 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide

The compound with the CAS number 2034240-91-8 and the product name 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.

At the core of this compound's structure is the phenoxy group, which is known for its ability to enhance binding affinity and metabolic stability. This group is particularly relevant in the design of bioactive molecules, as it can modulate receptor interactions and improve pharmacokinetic profiles. The presence of the phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide moiety suggests a complex interplay between electronic and steric effects, which can be leveraged to optimize drug-like properties such as solubility, bioavailability, and target specificity.

The thiolan-3-yl component is another critical feature of this compound. Thiolan derivatives have been extensively studied for their role in modulating biological pathways, particularly those involving enzyme inhibition and receptor activation. The integration of the thiolan-3-yl group with a piperidine ring enhances the compound's ability to interact with biological targets, thereby increasing its therapeutic potential. This structural motif has been explored in various drug candidates, demonstrating its versatility in addressing complex pharmacological challenges.

In recent years, there has been a growing emphasis on developing small-molecule inhibitors that target protein-protein interactions (PPIs). The compound in question exhibits promising characteristics for this purpose. The combination of the phenoxy and thiolan-piperidine moieties creates a scaffold that can effectively disrupt or modulate PPIs, which are often involved in critical cellular processes. Such interactions are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. By targeting these interactions, the compound holds potential as a therapeutic agent.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical development. Computational modeling and experimental validation have been instrumental in elucidating the binding mechanisms of this compound. The use of molecular dynamics simulations has revealed that the phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide moiety adopts specific conformations that enhance its binding affinity to target proteins. These insights have guided the optimization of analogs with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex core structure efficiently. These synthetic advancements underscore the compound's feasibility for large-scale production and further development.

Preclinical studies have begun to explore the biological activity of this compound across various disease models. Initial results indicate that it exhibits significant inhibitory effects on key enzymes and receptors relevant to therapeutic intervention. The compound's ability to modulate these targets without causing off-target effects makes it an attractive candidate for further clinical investigation. Additionally, its favorable pharmacokinetic properties suggest that it may be suitable for oral administration, which would enhance patient compliance.

The integration of modern analytical techniques has been crucial in characterizing this compound's physicochemical properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at the molecular level and for guiding further structural optimization.

In conclusion, the compound with CAS number 2034240-91-8 and product name 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd